Cas no 1805194-58-4 (Methyl 3-(difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine-2-acetate)

• Product Name: Methyl 3-(difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine-2-acetate
• CAS No: 1805194-58-4
• MF: C₁₀H₇F₅INO₂
• MW: 395.064572572708
• CID: 4894747
• Update Time: 2025-06-14

Methyl 3-(difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine-2-acetate

• Inchi： 1S/C10H7F5INO2/c1-19-6(18)2-5-7(9(11)12)8(10(13,14)15)4(16)3-17-5/h3,9H,2H2,1H3
• InChI Key： CIVBSQUJCHWMOH-UHFFFAOYSA-N
• SMILES： IC1=CN=C(CC(=O)OC)C(C(F)F)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 2.8
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-(difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine-2-acetate

Research Brief on Methyl 3-(difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine-2-acetate (CAS: 1805194-58-4)

The compound Methyl 3-(difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine-2-acetate (CAS: 1805194-58-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the importance of fluorinated pyridine derivatives in medicinal chemistry, owing to their ability to enhance metabolic stability and bioavailability. The presence of multiple fluorine atoms and an iodine substituent in Methyl 3-(difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine-2-acetate makes it a promising candidate for further exploration. Researchers have successfully synthesized this compound using a multi-step protocol involving palladium-catalyzed cross-coupling reactions and fluorination techniques, achieving high yields and purity.

In vitro and in vivo studies have demonstrated that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. For instance, it has shown significant efficacy in modulating the activity of kinases such as JAK2 and EGFR, which are critical targets in cancer and autoimmune diseases. The compound's ability to penetrate cell membranes and its favorable pharmacokinetic profile further underscore its potential as a lead compound for therapeutic development.

Moreover, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions between Methyl 3-(difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine-2-acetate and its biological targets. These studies have identified key structural modifications that could enhance its binding affinity and selectivity, paving the way for the design of next-generation derivatives with improved therapeutic profiles.

Despite these promising findings, challenges remain in optimizing the compound's safety and efficacy for clinical use. Ongoing research is focused on addressing these issues through advanced formulation strategies and preclinical testing. The compound's potential applications extend beyond oncology, with preliminary data suggesting utility in neurodegenerative and infectious diseases, highlighting its versatility as a pharmacophore.

In conclusion, Methyl 3-(difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine-2-acetate represents a valuable addition to the toolkit of medicinal chemists and drug developers. Its unique chemical properties and broad-spectrum biological activity make it a compelling subject for further investigation. Future studies should aim to elucidate its mechanisms of action in greater detail and explore its potential in combination therapies, ultimately translating these findings into clinically viable treatments.